4-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C14H8Cl2F3NO/c15-9-3-1-8(2-4-9)13(21)20-12-6-5-10(16)7-11(12)14(17,18)19/h1-7H,(H,20,21)
• InChI Key: JRNOQJPYZMIZOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=C(C=C(C=C2)Cl)C(F)(F)F)Cl
• Molecular Formula: C14H8Cl2F3NO
• Molecular Weight: 334.1 g/mol

Description

4-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]benzamide, commonly known as CTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. CTB is a crystalline solid that is soluble in organic solvents and is commonly synthesized through a multi-step process involving various chemical reactions.

Mechanism of Action

The mechanism of action of CTB involves its ability to bind to gangliosides, which are glycosphingolipids found on the cell surface. CTB binds to the GM1 ganglioside, which is abundant in neuronal membranes, and is taken up by the cell through endocytosis. Once inside the cell, CTB is transported to the Golgi apparatus and then to the endoplasmic reticulum, where it is retrogradely transported to the cell body. This allows CTB to be used as a retrograde tracer to label and track neural pathways.
Biochemical and physiological effects:
CTB has been shown to have minimal toxicity and does not appear to have any significant physiological effects. However, the binding of CTB to gangliosides can affect cell signaling pathways, which may have implications for cellular function and communication.

Advantages and Limitations for Lab Experiments

One of the primary advantages of CTB is its ability to label and track neural pathways, making it a valuable tool in neuroscience research. Additionally, CTB is relatively stable and can be stored for extended periods without degradation. However, CTB has limitations, including its potential for non-specific binding and the need for careful handling due to its toxicity.

Future Directions

There are several potential future directions for research involving CTB. One area of interest is the development of new methods for CTB synthesis that are more efficient and cost-effective. Additionally, there is potential for the development of new applications for CTB in fields such as cancer research and immunology. Further research is also needed to better understand the mechanisms of CTB binding to gangliosides and its potential implications for cellular function and communication.

Synthesis Methods

The synthesis of CTB involves several steps, including the preparation of 4-chloro-2-(trifluoromethyl)aniline, which is then reacted with benzoyl chloride to form 4-chloro-N-(4-chloro-2-(trifluoromethyl)phenyl)benzamide. The final product is obtained through recrystallization and purification processes. The synthesis of CTB is a complex process that requires careful handling and expertise in organic chemistry.

Scientific Research Applications

CTB has been widely used in scientific research due to its potential applications in various fields. One of the primary applications of CTB is in neuroscience research, where it is used as a retrograde tracer to label and track neural pathways. CTB is also used in immunohistochemistry to visualize specific cells and tissues. Additionally, CTB has been used in cancer research to study the mechanisms of tumor growth and metastasis.